Cas no 2227885-72-3 (3-(2S)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(2S)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine
• CAS No: 2227885-72-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5993376
• PubChem ID: 165525146
• Update Time: 2025-05-21

3-(2S)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine
• 2227885-72-3
• 3-[(2S)-oxiran-2-yl]-1H-pyrrolo[2,3-b]pyridine
• EN300-1760289

• Inchi： 1S/C9H8N2O/c1-2-6-7(8-5-12-8)4-11-9(6)10-3-1/h1-4,8H,5H2,(H,10,11)/t8-/m1/s1
• InChI Key： BDBVSZDSKHIHGU-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.2Ų

Additional information on 3-(2S)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine

Comprehensive Overview of 3-(2S)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227885-72-3): Structure, Applications, and Research Insights

The compound 3-(2S)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227885-72-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a pyrrolopyridine core with an epoxide (oxirane) functional group, making it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthetic pathways, and emerging trends aligned with current scientific inquiries.

From a structural perspective, the pyrrolo[2,3-b]pyridine moiety is a privileged scaffold in medicinal chemistry due to its bioisosteric resemblance to purine bases. The addition of the (2S)-oxiran-2-yl group introduces chirality and reactivity, enabling selective ring-opening reactions for further derivatization. Researchers frequently explore such epoxide-containing compounds for their potential in targeting enzymes or receptors involved in inflammation and oncology pathways.

Recent literature highlights the role of 3-(2S)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine in covalent inhibitor design, a hot topic in drug development. Covalent inhibitors leverage reactive groups like epoxides to form irreversible bonds with target proteins, offering prolonged therapeutic effects. This aligns with trending searches such as "epoxide-based covalent drugs" and "chiral building blocks for pharmaceuticals," reflecting growing interest in precision medicine.

Synthetic approaches to this compound often involve asymmetric epoxidation of precursor alkenes or palladium-catalyzed cross-coupling to construct the pyrrolopyridine core. Innovations in green chemistry, such as catalytic methods using biodegradable ligands, are also being explored to enhance sustainability—a key concern among modern researchers and industries.

Beyond pharmaceuticals, CAS No. 2227885-72-3 has potential applications in agrochemicals and electronic materials. Its conjugated system and electron-rich nitrogen atoms make it a candidate for organic light-emitting diodes (OLEDs), addressing the demand for energy-efficient displays. Searches like "heterocycles in OLEDs" and "small molecule semiconductors" underscore this intersection of chemistry and technology.

Analytical characterization of this compound typically employs NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its stereochemistry and purity. These techniques are frequently queried in academic and industrial settings, emphasizing the need for robust quality control in synthetic workflows.

In summary, 3-(2S)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine represents a compelling case study in the convergence of synthetic chemistry, drug discovery, and materials science. Its multifaceted applications and alignment with trending research themes ensure its relevance in both academic and industrial spheres. Future studies may focus on optimizing its synthetic accessibility or expanding its utility in bioconjugation and targeted drug delivery systems.